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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals engaged in the cultural
adaptation of internet-based Cognitive Behavioral Therapy (iCBT) interventions for diverse
populations.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between "surface structure” and "deep structure”
cultural adaptations?

Al: Surface structure adaptations involve modifying the observable characteristics of an
intervention to match the target population.[1][2] This can include translating materials into the
local language, using images that reflect the target culture, and adjusting the aesthetics of the
ICBT platform.[1][2] Deep structure adaptations, on the other hand, involve changing the core
components of the therapy to align with the cultural values, beliefs, and practices of the target
population.[1] This might include reframing concepts to be more culturally congruent,
incorporating traditional healing practices, or adjusting therapeutic goals to reflect collectivist
versus individualistic cultural orientations.

Q2: What are the initial steps in planning the cultural adaptation of an iCBT intervention?
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A2: A crucial first step is to conduct a thorough literature review and engage with community
stakeholders to understand the cultural context and mental health needs of the target
population. This involves gathering background information on cultural norms, values, and
beliefs related to mental health, as well as identifying potential barriers and facilitators to
engagement with iCBT. It is also essential to form a collaborative partnership with community
representatives to ensure the adaptation process is community-driven and culturally sensitive.

Q3: How can we ensure that our adapted iCBT intervention is not based on cultural
stereotypes?

A3: To avoid stereotyping, it is critical to engage in a community-based participatory research
(CBPR) approach. This involves forming a working group that includes members of the target
community, clinicians, and researchers. This collaborative approach ensures that adaptations
are based on the lived experiences and preferences of the community rather than on
preconceived notions. Qualitative methods, such as in-depth interviews and focus groups with
potential users, are invaluable for gathering nuanced insights.

Q4: What is "measurement equivalence" and why is it critical in cross-cultural iCBT research?

A4:. Measurement equivalence refers to whether a measurement instrument (e.g., a depression
scale) measures the same construct in the same way across different cultural groups. Without
establishing measurement equivalence, it is impossible to make meaningful comparisons of
outcomes across cultures. Differences in scores may be due to cultural biases in the instrument
rather than actual differences in the underlying construct. There are different levels of
equivalence, including construct, measurement unit, and full score equivalence, that need to be
assessed.

Troubleshooting Guides

Issue 1: Low engagement and high dropout rates in the adapted iCBT program.
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Potential Cause

Troubleshooting Steps

Mismatch between the intervention's core

assumptions and the users' cultural values.

Review qualitative data from the initial
adaptation phase to identify any misalignments.
For example, the emphasis on individual
autonomy in standard CBT may conflict with
collectivist values. Consider reframing exercises

to emphasize family or community harmony.

Language and communication barriers.

Even with translation, idioms and technical
jargon can be confusing. Conduct usability
testing with members of the target community to
identify and simplify unclear language. Consider
adding audiovisual introductions or explanations

in the users' native language.

Lack of trust in the research or intervention.

Involve community leaders and trusted
organizations in the dissemination of information
about the iCBT program. Ensure that the
research team is culturally diverse and has

received cultural sensitivity training.

Practical barriers to access.

Assess for and address issues such as limited
internet access, lack of private spaces to
complete modules, or low digital literacy.
Consider offering offline access to materials or
providing support through community health

workers.

Issue 2: Difficulty in recruiting participants from the target population.
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Potential Cause Troubleshooting Steps

Frame the iCBT intervention in terms of overall
) ) ) well-being or stress management rather than
Stigma associated with mental health. _ _ .
mental illness. Collaborate with community

leaders to destigmatize help-seeking.

Develop culturally appropriate informational

materials and disseminate them through trusted
Lack of awareness or understanding of iCBT. community channels. Conduct informational

sessions in community settings to explain the

intervention and answer questions.

Emphasize the collaborative nature of the

project and the involvement of community
Distrust of the research institution. partners. Ensure that the research protocol has

been reviewed and approved by a community

advisory board.

Data Presentation

Table 1: Outcomes of a Culturally Adapted CBT-Based Intervention

This table presents the results from a pilot study of a culturally adapted, CBT-based, third-wave
therapy manual for individuals from minoritized ethnic groups with mental health conditions.

) Post- 12-Week )
Outcome Baseline (Mean ) Effect Size
Intervention Follow-up )
Measure = SD) (Partial n?)
(Mean = SD) (Mean = SD)
HADS
. 11.21 +4.28 7.11 +4.23 7.74 + 4,67 0.42
Depression
HADS Anxiety 13.37 £ 4.05 9.58 +4.54 10.11 + 5.09 0.36
CORE Total
19.33+£6.45 12.33+7.21 13.00£8.11 0.50
Score
WHODAS 21.00 £9.87 14,50 + 10.01 15.18 £+ 11.12 0.38
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HADS: Hospital Anxiety and Depression Scale; CORE: Clinical Outcomes in Routine
Evaluation; WHODAS: World Health Organization Disability Assessment Schedule 2.0. A
higher score indicates greater symptom severity or disability.

Table 2: Dropout Rates in Various iCBT Studies

This table provides a summary of dropout rates reported in different studies of iCBT for
depression and anxiety, offering a general context for researchers.

Study/Meta-analysis  Population Intervention Dropout Rate

Kaltenthaler et al.

Adults with depression  iCBT Mean of 32%
(2008)

Richards &

) Adults with depression  iCBT 57% (liberal definition)
Richardson (2012)

iCBT for depression 28% (early), 26%

Koelen et al. (2024) University students ] )
and anxiety (midway)
) Latinx primary care CBT (not exclusively
Chavira et al. (2014) ) ) ) ) 58%
patients with anxiety iCBT)

Experimental Protocols

Protocol 1: Community-Based Participatory Research (CBPR) for iCBT Adaptation

This protocol outlines a phased approach to culturally adapting an iCBT intervention using
CBPR principles.

e Phase 1: Partnership Building

o Identify and engage key community stakeholders, including community leaders, potential
users, and mental health providers.

o Establish a community advisory board (CAB) or a working group with equitable
representation from all partners.

o Collaboratively define the research goals, roles, and decision-making processes.
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e Phase 2: Formative Research (Qualitative Data Collection)

o Conduct in-depth interviews and focus groups with members of the target community to
understand:

» Cultural conceptualizations of mental health and illness.
» Help-seeking behaviors and attitudes towards digital interventions.
» Specific cultural factors that may influence engagement with CBT concepts.
o Use semi-structured interview guides to explore these themes.
e Phase 3: Adaptation
o Analyze the qualitative data using thematic analysis to identify key themes for adaptation.

o The working group collaboratively decides on specific surface and deep structure
modifications to the iCBT content and platform.

o Moadifications may include changes to language, metaphors, case studies, and the framing
of therapeutic tasks.

e Phase 4: Usability Testing and Refinement
o Develop a prototype of the culturally adapted iCBT intervention.

o Conduct usability testing with a small group of potential users to gather feedback on the
clarity, cultural relevance, and ease of use of the platform.

o Refine the intervention based on user feedback.
e Phase 5: Pilot Testing and Evaluation

o Conduct a pilot randomized controlled trial (RCT) to assess the feasibility, acceptability,
and preliminary efficacy of the adapted intervention compared to a control group (e.g.,
unadapted ICBT or waitlist).
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o Collect both quantitative (e.g., symptom measures, engagement data) and qualitative
(e.g., exit interviews) data.

Mandatory Visualization
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Caption: Workflow for the Cultural Adaptation of an iCBT Intervention.
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Caption: Logical Relationship between Surface and Deep Structure Adaptations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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